Cas no 1443343-95-0 (1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone)

• Product Name: 1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone
• CAS No: 1443343-95-0
• MF: C₁₃H₁₆F₂O₂
• MW: 242.261751174927
• CID: 5709488
• PubChem ID: 91657238
• Update Time: 2025-10-30

1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 4',5'-Difluoro-3'-n-pentoxyacetophenone
• 1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone
• 1443343-95-0

• MDL： MFCD18426743
• Inchi： 1S/C13H16F2O2/c1-3-4-5-6-17-12-8-10(9(2)16)7-11(14)13(12)15/h7-8H,3-6H2,1-2H3
• InChI Key： RHQQHQBNRRUEGW-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(C)=O)C=C1OCCCCC)F

Computed Properties

• Exact Mass: 242.11183607g/mol
• Monoisotopic Mass: 242.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone

Introduction to 1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone (CAS No. 1443343-95-0)

1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone, identified by its Chemical Abstracts Service (CAS) number 1443343-95-0, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluoro and alkoxy substituents on a phenyl ring, which are known to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The structural features of this compound make it a promising scaffold for the development of novel therapeutic agents.

The 3,4-difluoro and 5-pentyloxy substituents in the molecule play a crucial role in its biological activity. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution. In particular, the 3,4-difluoro moiety is often associated with increased lipophilicity and resistance to enzymatic degradation, which are desirable properties for orally administered drugs. The 5-pentyloxy group, on the other hand, introduces a hydrophobic alkyl chain that can further modulate the compound's solubility and interaction with biological membranes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between this type of compound and biological targets. Studies have shown that the 1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone scaffold can interact with various enzymes and receptors, making it a versatile platform for drug discovery. For instance, computational simulations have suggested that this compound may bind to enzymes involved in inflammation and pain signaling pathways, which are key targets for developing anti-inflammatory and analgesic drugs.

In vitro studies have also highlighted the potential of 1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone as an intermediate in the synthesis of more complex molecules. Researchers have explored its reactivity in various chemical transformations, including condensation reactions with hydrazines and aldehydes, which can yield heterocyclic compounds with potential therapeutic applications. These studies underscore the compound's utility as a building block in medicinal chemistry.

The incorporation of fluorine into pharmaceuticals is not without challenges. The electronic properties of fluorine can significantly alter the reactivity and stability of molecules, necessitating careful optimization during drug development. However, the benefits often outweigh these challenges, as seen in numerous successful drugs that contain fluorine atoms. For example, fluoroquinolones and statins are well-known classes of drugs where fluorine has been instrumental in their efficacy and safety profiles.

Current research in this area is focused on expanding the chemical space of fluorinated aromatic ketones like 1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone. By systematically varying substituents on the phenyl ring and exploring different functional groups, scientists aim to identify novel compounds with enhanced biological activity and improved pharmacokinetic properties. High-throughput screening (HTS) techniques combined with machine learning algorithms are being employed to accelerate this process.

The 5-pentyloxy group in particular has been investigated for its role in modulating drug metabolism. Alkyl chains of this length can influence both Phase I and Phase II metabolic pathways by affecting solubility and substrate availability for cytochrome P450 enzymes. Understanding these interactions is crucial for predicting drug-drug interactions and optimizing dosing regimens.

Another area of interest is the potential use of 1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone as a starting material for synthesizing prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving bioavailability or targeting specific tissues. The structural versatility of this compound makes it an attractive candidate for prodrug design.

The synthesis of 1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone typically involves multi-step organic reactions starting from commercially available precursors such as 3,4-difluorobenzaldehyde and pentanol derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and potential commercial applications.

The impact of fluorine substitution on electronic properties has been extensively studied using spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. These methods provide insights into how fluorine affects molecular geometry and electronic distribution, which in turn influences biological activity. For example, C-F bonds are known to be highly polar due to fluorine's electronegativity, leading to significant dipole moments that can enhance interactions with biological targets.

In conclusion,1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone (CAS No. 1443343-95-0) represents a valuable scaffold in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to explore its applications in drug development, emphasizing its role as an intermediate for more complex molecules and its potential as a prodrug precursor. As computational methods advance further into drug discovery,1-(3,4-Difluoro-5-(pentyloxy)phenyl)ethanone will likely remain at the forefront of medicinal chemistry innovation.